![molecular formula C9H7FO3 B3096624 3-(3-Fluorophenyl)oxirane-2-carboxylic acid CAS No. 1287217-88-2](/img/structure/B3096624.png)
3-(3-Fluorophenyl)oxirane-2-carboxylic acid
Overview
Description
3-(3-Fluorophenyl)oxirane-2-carboxylic acid is a chemical compound with the molecular formula C9H7FO3 . It has a molecular weight of 182.153 and is categorized under Carboxylic Acids .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H7FO3 . This indicates that the molecule consists of 9 carbon atoms, 7 hydrogen atoms, 1 fluorine atom, and 3 oxygen atoms .Chemical Reactions Analysis
The reaction of oxirane with carboxylic acid, catalyzed by a tertiary amine, leads to the formation of β-hydroxypropyl ester . This reaction involves a series of parallel consecutive stages: (1) quaternization of tertiary amine by activated oxirane; (2) carboxylate anion participation in ring-opening of both nonactivated and activated oxirane .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 182.153 . The CAS Number is 1287217-88-2 .Scientific Research Applications
Chiral Resolution Reagent
A notable application of compounds related to 3-(3-Fluorophenyl)oxirane-2-carboxylic acid is in chiral resolution. For example, (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane serves as an enantiopure chiral resolution reagent, facilitating the regioselective ring-opening of α-chiral primary and secondary amines. This process allows for the straightforward analysis of scalemic mixtures of amines through diastereomeric products easily identifiable by NMR and HPLC, showcasing its versatility as a synthetic tool in organic chemistry (Rodríguez-Escrich et al., 2005).
Synthesis of Biologically Active Compounds
This compound derivatives serve as useful intermediates in synthesizing biologically active compounds. A study highlighted the ultrasonic and solvent-free synthesis of regioselective diastereomeric adducts and heterocyclic products, emphasizing the compound's role in generating antibacterial agents. The steric factor was found to significantly influence regioselectivity, indicating the compound's utility in creating structurally diverse and biologically relevant molecules (El‐sayed et al., 2017).
Novel Rearrangements and Synthesis Methodologies
The compound has also been investigated for novel synthetic routes and rearrangements. A study described a novel acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes for synthesizing di- and mono-oxalamides. This method showcases the compound's role in developing new synthetic strategies that yield high-value chemical products efficiently (Mamedov et al., 2016).
Advanced Material Synthesis
In the realm of material science, derivatives of this compound have been utilized in synthesizing carbon dots with high fluorescence quantum yields. Such materials are of significant interest for their potential applications in bioimaging and sensing, attributed to the organic fluorophores derived from these compounds, indicating their role in creating advanced functional materials (Shi et al., 2016).
Mechanism of Action
The mechanism of action for the reaction of oxirane with carboxylic acid involves a series of parallel consecutive stages . Initially, the tertiary amine is quaternized by the activated oxirane. This is followed by the participation of the carboxylate anion in the ring-opening of both nonactivated and activated oxirane .
Properties
IUPAC Name |
3-(3-fluorophenyl)oxirane-2-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO3/c10-6-3-1-2-5(4-6)7-8(13-7)9(11)12/h1-4,7-8H,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVZSTHNSMLBPRD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2C(O2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.